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Solubility & Basic Reconstitution

The table below summarizes the core solubility data available for (S)-Crizotinib.

Property Specification

Solubility in DMSO [1] 5 mg/mL, clear (warmed)

Molecular Weight [2] 450.34 g/mol

Purity ≥98% (HPLC) [1]

Physical Form White to beige powder [1]

Standard Protocol for Preparing a 5 mg/mL Stock Solution [1]:

Weigh 5 mg of (S)-Crizotinib powder.

Add 1 mL of pure, anhydrous DMSO.
Warm the mixture gently to aid dissolution until the solution is clear.

Mix gently by inversion to ensure homogeneity. Avoid vortexing if it may introduce moisture.
Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and contact with

atmospheric moisture.
Store at recommended temperatures, typically -20°C or below.
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Experimental Workflow & Handling

This diagram outlines the key steps and considerations for handling (S)-Crizotinib in DMSO, from

preparation to use in biological assays.
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Weigh (S)-Crizotinib
powder

Add anhydrous DMSO
(Standard: 5 mg/mL)

Warm gently & mix
until solution is clear

Aliquot into
single-use vials

Store at ≤ -20°C

Thaw at room temp.
Use immediately

Dilute in aqueous buffer
Note: Precipitation likely

Proceed to cell-based
or biochemical assays

Critical: Use anhydrous DMSO
and minimize exposure to air

Final working concentration in cell
culture should be ≤ 0.5% DMSO
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Potential Strategies for Solubility Challenges
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While direct troubleshooting data for (S)-Crizotinib is limited, here are some general strategies researchers

can explore to overcome solubility limitations, based on common laboratory practice and the available

information.

Optimize Stock Concentration: If 5 mg/mL is too low for your experimental setup, you can attempt

to create a more concentrated stock solution (e.g., 10-20 mg/mL) by increasing the amount of solute.

This should be done incrementally, with gentle warming and extended mixing, while closely

monitoring for precipitation upon storage.

Manage Aqueous Dilution: The primary challenge often arises when diluting the DMSO stock into

aqueous buffers or cell culture media, as noted in the workflow. To mitigate precipitation:

Ensure rapid and vigorous mixing when adding the stock to the aqueous phase.

Consider adding a water-miscible co-solvent like ethanol or polyethylene glycol (PEG) to the
aqueous buffer, if compatible with your assay.

Prepare fresh working dilutions for each experiment and do not store them.

Explore Alternative Formulation Technologies: For advanced in vivo or in vitro applications, the

literature on the (R)-enantiomer suggests that supercritical fluid technology (SFT) can be used to

produce micro and nanoparticles of poorly soluble drugs, which greatly enhances bioavailability [3]

[4]. While this is a more complex solution, it represents a potent approach for formulation scientists.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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